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Compound of Interest

Compound Name: Acridine hemisulfate

Cat. No.: B15053918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions, handling

procedures, and relevant biological data for acridine hemisulfate powder. Designed for

laboratory personnel and researchers, this document consolidates critical information to ensure

the safe and effective use of this compound in a research environment.

Chemical and Physical Properties
Acridine hemisulfate is the sulfate salt of acridine, a nitrogen-containing heterocyclic aromatic

compound. It is typically a yellow crystalline powder. While specific data for the hemisulfate salt

may vary, the properties of the parent acridine molecule are highly relevant.

Property Value Reference

Molecular Formula (C₁₃H₉N)₂·H₂SO₄

Molecular Weight 456.52 g/mol

Melting Point 225 - 230 °F (107 - 110 °C) [1]

Boiling Point 655 °F (346 °C) [1]

Solubility Slightly soluble in hot water.
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Hazard Identification and Safety Precautions
Acridine and its derivatives are potent compounds that require careful handling. The primary

hazards are outlined below.

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H350: May cause cancer.[2]

H410: Very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn at all times

when handling acridine hemisulfate powder:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

dust particles and splashes.[3]

Hand Protection: Chemically resistant gloves, such as nitrile or butyl rubber, should be worn.

[3]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[3]

Respiratory Protection: In cases of insufficient ventilation or when handling large quantities, a

NIOSH-approved respirator with a particulate filter is recommended.[3]

Engineering Controls
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Ventilation: Work with acridine hemisulfate powder should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation of dust.[3]

Eyewash Stations and Safety Showers: These should be readily accessible in the immediate

work area.[3]

Handling and Storage
Handling: Avoid creating dust when handling the powder. Use non-sparking tools and

minimize manual manipulation. Do not eat, drink, or smoke in areas where the compound is

handled. Wash hands thoroughly after handling.[3]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from strong oxidizing agents.[3]

Emergency Procedures
First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them one or two glasses of water to drink. Seek immediate medical attention.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

alcohol-resistant foam.[1]
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Specific Hazards: Acridine hemisulfate is combustible and may produce toxic fumes of

carbon oxides and nitrogen oxides upon combustion.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

dust and prevent contact with skin and eyes. Wear appropriate PPE.[1]

Environmental Precautions: Prevent the powder from entering drains or waterways.[1]

Containment and Cleanup: Carefully sweep or scoop up the spilled material and place it into

a suitable, labeled container for disposal. Avoid generating dust. Clean the spill area with a

wet cloth or paper towels.[1]

Toxicological Information
Acridine and its derivatives are known to be biologically active, primarily through their ability to

intercalate with DNA. This interaction can lead to various toxicological effects.

Acute Toxicity
Route of
Administration

Species LD50 Value Reference

Oral Rat 2000 mg/kg [4]

Subcutaneous Mouse
200 mg/kg (Proflavine

Hemisulfate)
[1][2]

Carcinogenicity and Mutagenicity
Acridine and some of its derivatives are classified as suspected carcinogens and mutagens.

The planar structure of the acridine molecule allows it to insert between the base pairs of DNA,

which can lead to frameshift mutations during DNA replication.
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Classification Agency Finding

Carcinogenicity OSHA
Specifically regulated

carcinogen (Acridine)

Mutagenicity
Contains a known or

suspected mutagen

Ecotoxicity
Acridine hemisulfate is very toxic to aquatic life with long-lasting effects.

Organism Test Value

Fathead Minnow (Pimephales

promelas)
96h LC50 2.3 mg/L

Daphnia magna 48h EC50 3.1 mg/L

Experimental Protocols and Biological Mechanisms
Acridine derivatives, such as acridine orange and proflavine, are widely used in research as

fluorescent probes for nucleic acids and to study cellular processes like apoptosis.

General Experimental Workflow for Cellular Staining
The following diagram illustrates a general workflow for staining cells with an acridine-based

dye for analysis by fluorescence microscopy or flow cytometry.
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General Experimental Workflow for Cellular Staining

Cell Culture and Treatment

Harvest and Wash Cells

Staining with Acridine Derivative

Incubation
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Analysis

Fluorescence Microscopy Flow Cytometry
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Caption: A generalized workflow for preparing and analyzing cells using acridine-based

fluorescent dyes.
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Mechanism of Action: DNA Intercalation and Cellular
Consequences
Acridine hemisulfate's biological activity stems from the ability of the acridine moiety to

intercalate into the DNA double helix. This process can trigger a cascade of cellular events,

including the activation of DNA damage response pathways and, ultimately, apoptosis.
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Signaling Pathway of Acridine-Induced Apoptosis
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Caption: Acridine derivatives can induce apoptosis through DNA intercalation and

topoisomerase inhibition, leading to a p53-mediated response.

ROS-Mediated Apoptosis Pathway
Some acridine derivatives have been shown to induce apoptosis through the generation of

reactive oxygen species (ROS) and activation of the JNK signaling pathway.

ROS-JNK Signaling Pathway in Acridine-Induced Apoptosis
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Caption: A simplified diagram illustrating the induction of apoptosis by some acridine

derivatives via the ROS-JNK pathway.

Disposal Considerations
Waste material must be disposed of in accordance with federal, state, and local environmental

control regulations. Contact a licensed professional waste disposal service to dispose of this

material.
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Disclaimer: This document is intended as a guide and is not exhaustive. Researchers should

always consult the most current Safety Data Sheet (SDS) for acridine hemisulfate before use

and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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